Cas no 1020037-97-1 (1-(2-Methylpyridin-4-yl)butane-1,3-dione)
1020037-97-1 structure
Product Name:1-(2-Methylpyridin-4-yl)butane-1,3-dione
CAS No:1020037-97-1
MF:C10H11NO2
MW:177.199842691422
CID:2623239
PubChem ID:53485441
Update Time:2025-04-21
1-(2-Methylpyridin-4-yl)butane-1,3-dione Chemical and Physical Properties
Names and Identifiers
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- 1-(2-Methyl-4-pyridinyl)-1,3-butanedione
- DB-083206
- 1020037-97-1
- DTXSID10704603
- AKOS006303064
- 1-(2-Methylpyridin-4-yl)butane-1,3-dione
-
- Inchi: 1S/C10H11NO2/c1-7-5-9(3-4-11-7)10(13)6-8(2)12/h3-5H,6H2,1-2H3
- InChI Key: ARJOMGAZINYXPV-UHFFFAOYSA-N
- SMILES: O=C(CC(C)=O)C1C=CN=C(C)C=1
Computed Properties
- Exact Mass: 177.078979g/mol
- Monoisotopic Mass: 177.078979g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 177.2g/mol
- XLogP3: 0.8
- Topological Polar Surface Area: 47Ų
1-(2-Methylpyridin-4-yl)butane-1,3-dione Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
1020037-97-1 (1-(2-Methylpyridin-4-yl)butane-1,3-dione) Related Products
- 475-71-8(Flavanthrone)
- 91-02-1(2-benzoylpyridine)
- 54-36-4(Metyrapone)
- 120-46-7(Dibenzoylmethane)
- 108-47-4(2,4-Lutidine)
- 104-90-5(5-Ethyl-2-methylpyridine)
- 108-75-8(2,4,6-Trimethylpyridine)
- 399-06-4(4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione)
- 350-03-8(1-(pyridin-3-yl)ethan-1-one)
- 101-82-6(2-Benzylpyridine)
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